Cas no 909873-84-3 (4-bromo-7-methyl-1H-indole-2-carboxylic acid)

• Product Name: 4-bromo-7-methyl-1H-indole-2-carboxylic acid
• CAS No: 909873-84-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD22563667
• CID: 4664759
• PubChem ID: 124706996
• Update Time: 2025-06-07

4-bromo-7-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 4-bromo-7-methyl-
• 4-Bromo-7-methyl-1H-indole-2-carboxylic acid
• 4-bromo-7-methyl-1H-indole-2-carboxylic acid

• MDL： MFCD22563667
• Inchi： 1S/C10H8BrNO2/c1-5-2-3-7(11)6-4-8(10(13)14)12-9(5)6/h2-4,12H,1H3,(H,13,14)
• InChI Key： JRFBAQBNOUOASF-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2C)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-bromo-7-methyl-1H-indole-2-carboxylic acid

4-Bromo-7-Methyl-1H-Indole-2-Carboxylic Acid: A Comprehensive Overview

4-Bromo-7-Methyl-1H-Indole-2-Carboxylic Acid, identified by the CAS number 909873-84-3, is a significant compound in the field of organic chemistry, particularly within the realm of indole derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The indole moiety, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, forms the core of this molecule, with substituents at positions 4 and 7 that confer distinct chemical and biological characteristics.

The structural elucidation of 4-Bromo-7-Methyl-1H-Indole-2-Carboxylic Acid reveals a bromine atom at position 4 and a methyl group at position 7, along with a carboxylic acid group at position 2. This arrangement not only influences the compound's physical properties but also its reactivity and biological activity. Recent studies have highlighted the importance of such substituted indoles in drug discovery, particularly in targeting specific proteins and enzymes associated with diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of 4-Bromo-7-Methyl-1H-Indole-2-Carboxylic Acid involves multi-step organic reactions, often employing strategies such as Friedel-Crafts alkylation or bromination followed by carboxylation. These methods underscore the versatility of indole chemistry and its adaptability to functional group modifications. The compound's stability under various conditions has been thoroughly investigated, making it suitable for use in both laboratory settings and potential industrial applications.

In terms of applications, 4-Bromo-7-Methyl-1H-indole derivatives have shown promise in pharmacological studies. For instance, recent research has demonstrated that these compounds can modulate kinase activity, which is crucial in signaling pathways implicated in cancer progression. Additionally, their ability to act as ligands for certain G-protein coupled receptors (GPCRs) suggests their potential role in developing novel therapeutic agents for neurological conditions.

The latest advancements in computational chemistry have further enhanced our understanding of CAS No 909873-84-3. Quantum mechanical calculations have provided insights into the electronic structure and reactivity profiles of this compound, aiding in the design of more efficient synthetic routes and bioactive derivatives. Furthermore, machine learning algorithms are being employed to predict the compound's interactions with biological targets, accelerating drug discovery efforts.

In conclusion, 4-Bromo-7-Methyl-1H-indole derivatives, represented by CAS No 909873–84–3, stand as a testament to the intricate relationship between chemical structure and function. Their continued exploration across diverse scientific disciplines promises to unlock new avenues for innovation in medicine and materials science.